2-(3-fluorophenyl)-N-phenylazepane-1-carboxamide

• IUPAC Name: 2-(3-fluorophenyl)-N-phenylazepane-1-carboxamide
• InChI: InChI=1S/C19H21FN2O/c20-16-9-7-8-15(14-16)18-12-5-2-6-13-22(18)19(23)21-17-10-3-1-4-11-17/h1,3-4,7-11,14,18H,2,5-6,12-13H2,(H,21,23)
• InChI Key: XCGDAOXQGSDYST-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(N(CC1)C(=O)NC2=CC=CC=C2)C3=CC(=CC=C3)F
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

2-(3-fluorophenyl)-N-phenylazepane-1-carboxamide is a chemical compound that belongs to the class of azepane derivatives It is characterized by the presence of a fluorophenyl group and a phenyl group attached to an azepane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-fluorophenyl)-N-phenylazepane-1-carboxamide typically involves the reaction of 3-fluoroaniline with azepane-1-carboxylic acid chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(3-fluorophenyl)-N-phenylazepane-1-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

2-(3-fluorophenyl)-N-phenylazepane-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(3-fluorophenyl)-N-phenylazepane-1-carboxamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(3-fluorophenyl)-N-phenylpiperidine-1-carboxamide
• 2-(3-fluorophenyl)-N-phenylmorpholine-1-carboxamide
• 2-(3-fluorophenyl)-N-phenylpyrrolidine-1-carboxamide

Uniqueness

2-(3-fluorophenyl)-N-phenylazepane-1-carboxamide is unique due to its azepane ring structure, which imparts distinct chemical and physical properties compared to its analogs. The presence of the fluorophenyl group also enhances its reactivity and potential biological activity, making it a valuable compound for various research and industrial applications.